Cas no 508235-16-3 ((2,3-Difluoro-4-methylphenyl)boronic acid)

(2,3-Difluoro-4-methylphenyl)boronic acid Properties

Names and Identifiers

• (2,3-Difluoro-4-methylphenyl)boronic acid
• 2,3-Difluoro-4-methylphenylboronic acid
• ST24020128
• V6287
• 508235-16-3
• 2,3-Difluoro-4-methylphenylboronicacid
• AMY29790
• N12338
• MFCD09751348
• CS-W000946
• (2,3-Difluoro-4-methyl-phenyl)boronic acid
• AKOS006327524
• EN300-106778
• : 2,3-DIFLUORO-4-METHYLPHENYLBORONICACID
• SCHEMBL10091339
• DB-130779
• DTXSID00634768
• AB92762
• A871445
• DS-17697
• Z1198222853
• 2,3-DIFLUORO-4-METHYLPHENYLBORONIC ACID
• +Expand

• MDL： MFCD08235163
• InChIKey： ZSNYLXVAUJWEMN-UHFFFAOYSA-N
• Inchi： 1S/C7H7BF2O2/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3,11-12H,1H3
• SMILES： FC1C(=C(B(O[H])O[H])C([H])=C([H])C=1C([H])([H])[H])F

Computed Properties

• Exact Mass: 172.05100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.0507160g/mol
• Heavy Atom Count: 12
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: -0.04700
• PSA: 40.46000
• Boiling Point: 283.3±50.0 ºC (760 Torr),
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 125.1±30.1 ºC,
• Solubility: Slightly soluble (2.9 g/l) (25 º C),
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),